Cas no 2229502-85-4 (3-(2-phenoxyphenyl)oxolane-2,5-dione)

• Product Name: 3-(2-phenoxyphenyl)oxolane-2,5-dione
• CAS No: 2229502-85-4
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 6038746
• PubChem ID: 165673245
• Update Time: 2025-06-10

3-(2-phenoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenoxyphenyl)oxolane-2,5-dione
• EN300-1863655
• 2229502-85-4

• Inchi： 1S/C16H12O4/c17-15-10-13(16(18)20-15)12-8-4-5-9-14(12)19-11-6-2-1-3-7-11/h1-9,13H,10H2
• InChI Key： WPCZOTKXKRZVGL-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CC=CC=C1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.07355886g/mol
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(2-phenoxyphenyl)oxolane-2,5-dione

Research Briefing on 3-(2-phenoxyphenyl)oxolane-2,5-dione (CAS: 2229502-85-4): Recent Advances and Applications

3-(2-phenoxyphenyl)oxolane-2,5-dione (CAS: 2229502-85-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing provides an overview of the latest research developments surrounding this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 3-(2-phenoxyphenyl)oxolane-2,5-dione as a key intermediate in the synthesis of novel bioactive molecules. Its oxolane-2,5-dione core structure, combined with the phenoxyphenyl moiety, offers a versatile scaffold for the development of inhibitors targeting various enzymes and receptors. Researchers have explored its utility in modulating inflammatory pathways, with preliminary data suggesting its potential as an anti-inflammatory agent.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study demonstrated that derivatives of 3-(2-phenoxyphenyl)oxolane-2,5-dione exhibited selective COX-2 inhibition with minimal effects on COX-1, indicating a promising profile for developing safer anti-inflammatory drugs. The research team utilized molecular docking and in vitro assays to validate these findings, providing a solid foundation for further optimization.

In addition to its anti-inflammatory potential, 3-(2-phenoxyphenyl)oxolane-2,5-dione has been explored for its anticancer properties. A recent preprint (BioRxiv, 2024) reported that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings suggest its potential as a lead compound for anticancer drug development, particularly in tumors resistant to conventional therapies.

The synthetic routes to 3-(2-phenoxyphenyl)oxolane-2,5-dione have also been refined in recent years. A 2023 publication in Organic Letters detailed an efficient, one-pot synthesis method that improves yield and reduces byproducts, making the compound more accessible for large-scale production and further research. This advancement is critical for accelerating the exploration of its pharmacological applications.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with several groups focusing on structural modifications to enhance bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, 3-(2-phenoxyphenyl)oxolane-2,5-dione (CAS: 2229502-85-4) represents a compelling case study in the intersection of chemical synthesis and biological application. Its diverse potential in anti-inflammatory and anticancer therapies, coupled with advancements in synthetic methodologies, positions it as a valuable candidate for future drug development. Continued research will be essential to unlock its full therapeutic potential and translate laboratory findings into clinical applications.